96-81-1

N-Acetyl-L-valine

In Stock

• CAS RN:
• 96-81-1

• Formula:
• C7H13NO3

• InChI:
• InChI=1S/C7H13NO3/c1-4(2)6(7(10)11)8-5(3)9/h4,6H,1-3H3,(H,8,9)(H,10,11)/t6-/m0/s1

• InChIKey:
• IHYJTAOFMMMOPX-LURJTMIESA-N

• Ac-Val-OH is an N-protected valine amino acid ligand. It participates in the 2,6-diolefination reaction of phenylacetic acids.
  N-acetyl-L-valine is an L-valine derivative in which one of the amino hydrogens of L-valine has been replaced by an acetyl group. It is a N-acetyl-L-amino acid and a L-valine derivative. It is a conjugate acid of a N-acetyl-L-valinate.
  

5-Fluoro-2-(2-pyrrolidin-1-ylethoxy)aniline

Usually In Stock

• CAS RN:
• 937596-81-1

• Formula:
• C12H17FN2O

• InChI:
• InChI=1S/C12H17FN2O/c13-10-3-4-12(11(14)9-10)16-8-7-15-5-1-2-6-15/h3-4,9H,1-2,5-8,14H2

• InChIKey:
• KNQIIYCMJJNKCY-UHFFFAOYSA-N

• 5-Fluoro-2-(2-pyrrolidin-1-ylethoxy)aniline is a useful research compound. Its molecular formula is C12H17FN2O and its molecular weight is 224.279. The purity is usually 95%.

3-(2-chlorophenyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-5-methylisoxazole-4-carboxamide

In Stock

• CAS RN:
• 953996-81-1

• Formula:
• C22H24ClN3O3

• InChI:
• InChI=1S/C22H24ClN3O3/c1-15-20(21(25-29-15)18-6-2-3-7-19(18)23)22(27)24-13-16-8-10-26(11-9-16)14-17-5-4-12-28-17/h2-7,12,16H,8-11,13-14H2,1H3,(H,24,27)

• InChIKey:
• BMMTWOYDKMQHHP-UHFFFAOYSA-N

• 3-(2-chlorophenyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C22H24ClN3O3 and its molecular weight is 413.9. The purity is usually 95%.

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019096-81-1

• Formula:
• C15H12N4O3S

• InChI:
• InChI=1S/C15H12N4O3S/c1-19-11(4-5-16-19)14(20)18-15-17-10(7-23-15)9-2-3-12-13(6-9)22-8-21-12/h2-7H,8H2,1H3,(H,17,18,20)

• InChIKey:
• JRIMEJBPGKBSCT-UHFFFAOYSA-N

• N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C15H12N4O3S and its molecular weight is 328.35. The purity is usually 95%.

N-(2-(3-fluorophenyl)-2-methoxyethyl)-4-(trifluoromethyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797896-81-1

• Formula:
• C16H15F4NO3S

• InChI:
• InChI=1S/C16H15F4NO3S/c1-24-15(11-3-2-4-13(17)9-11)10-21-25(22,23)14-7-5-12(6-8-14)16(18,19)20/h2-9,15,21H,10H2,1H3

• InChIKey:
• SFDXRUCLSBEXCU-UHFFFAOYSA-N

• N-(2-(3-fluorophenyl)-2-methoxyethyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H15F4NO3S and its molecular weight is 377.35. The purity is usually 95%.

N-benzyl-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

In Stock

• CAS RN:
• 1030096-81-1

• Formula:
• C19H24N4O2

• InChI:
• InChI=1S/C19H24N4O2/c1-15-12-18(22-19(21-15)23-10-6-3-7-11-23)25-14-17(24)20-13-16-8-4-2-5-9-16/h2,4-5,8-9,12H,3,6-7,10-11,13-14H2,1H3,(H,20,24)

• InChIKey:
• ZYJWKCDURNCCOK-UHFFFAOYSA-N

• N-benzyl-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is a useful research compound. Its molecular formula is C19H24N4O2 and its molecular weight is 340.4 g/mol. The purity is usually 95%.

Ethyl 6-oxo-1-propan-2-ylpyridazine-3-carboxylate

Usually In Stock

• CAS RN:
• 2379996-81-1

• Formula:
• C10H14N2O3

• InChI:
• InChI=1S/C10H14N2O3/c1-4-15-10(14)8-5-6-9(13)12(11-8)7(2)3/h5-7H,4H2,1-3H3

• InChIKey:
• SZGHGQAZJYQACN-UHFFFAOYSA-N

• Ethyl 6-oxo-1-propan-2-ylpyridazine-3-carboxylate is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.233. The purity is usually 95%.